Cas no 1158643-93-6 (1-Azepan-1-ylacetone hydrochloride)

• Product Name: 1-Azepan-1-ylacetone hydrochloride
• CAS No: 1158643-93-6
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD09864566
• CID: 1072637
• PubChem ID: 44118521
• Update Time: 2025-11-02

1-Azepan-1-ylacetone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Azepan-1-ylacetone hydrochloride
• 1-(1-Azepanyl)acetone HCl
• MFCD09864566
• AKOS015849063
• 1-(azepan-1-yl)propan-2-one hydrochloride
• 1-(azepan-1-yl)propan-2-one;hydrochloride
• BS-37146
• 1-(1-Azepanyl)acetone hydrochloride
• 1158643-93-6
• ALBB-003773

• MDL： MFCD09864566
• Inchi： 1S/C9H17NO.ClH/c1-9(11)8-10-6-4-2-3-5-7-10;/h2-8H2,1H3;1H
• InChI Key： LXVFOCILDUHSCK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)CN1CCCCCC1

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Azepan-1-ylacetone hydrochloride

Comprehensive Guide to 1-Azepan-1-ylacetone hydrochloride (CAS No. 1158643-93-6): Properties, Applications, and Market Insights

1-Azepan-1-ylacetone hydrochloride (CAS 1158643-93-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This hydrochloride salt derivative of 1-Azepan-1-ylacetone features a unique seven-membered azepane ring coupled with an acetone moiety, making it valuable for drug discovery and material science applications. The compound's molecular formula C9H18ClNO and molecular weight 191.70 g/mol position it as an important intermediate in synthetic chemistry.

The growing interest in azepane-containing compounds stems from their structural versatility in medicinal chemistry. Researchers are particularly focused on how the 1-Azepan-1-yl moiety influences biological activity when incorporated into larger molecular frameworks. Current trends show increasing searches for "1-Azepan-1-ylacetone hydrochloride applications" and "CAS 1158643-93-6 synthesis methods," reflecting the compound's rising importance in academic and industrial settings.

From a chemical perspective, 1-Azepan-1-ylacetone hydrochloride demonstrates several notable characteristics. The hydrochloride salt form enhances the compound's stability and solubility in polar solvents, crucial for laboratory handling and formulation. Its melting point typically ranges between 150-160°C, with the azepane ring contributing to conformational flexibility that's valuable in molecular design. Analytical techniques like NMR (¹H and ¹³C), HPLC, and mass spectrometry are commonly employed for quality verification.

In pharmaceutical research, 1-Azepan-1-ylacetone hydrochloride serves as a key building block for developing novel therapeutic agents. The compound's structure appears in studies targeting neurological disorders, with particular interest in its potential as a precursor for GABA receptor modulators. Recent publications have explored its use in creating analogs of clinically relevant molecules, addressing frequent search queries about "pharmaceutical uses of azepane derivatives" and "CAS 1158643-93-6 in drug development."

The material science field has also found applications for 1-Azepan-1-ylacetone hydrochloride, particularly in polymer chemistry. Its bifunctional nature allows incorporation into polymer backbones or as a modifying agent for surface functionalization. Researchers investigating "azepane-based polymers" or "nitrogen-containing specialty chemicals" often encounter this compound in technical literature and patent disclosures.

Market analysis indicates steady growth in demand for 1-Azepan-1-ylacetone hydrochloride, driven by expanding pharmaceutical R&D budgets and increased interest in heterocyclic chemistry. The compound typically appears in catalogs of specialty chemical suppliers, with purity grades ranging from 95% to 99% for different application requirements. Current pricing trends reflect its status as a research chemical rather than a bulk commodity.

Handling and storage recommendations for 1-Azepan-1-ylacetone hydrochloride follow standard laboratory protocols for organic salts. The compound should be stored in cool, dry conditions away from strong oxidizing agents. While not classified as hazardous under normal handling conditions, proper personal protective equipment including gloves and eye protection is recommended when working with this material.

Future research directions for 1-Azepan-1-ylacetone hydrochloride (CAS 1158643-93-6) may explore its potential in green chemistry applications or as a template for new catalyst systems. The compound's structural features make it an interesting candidate for developing more sustainable synthetic methodologies, addressing growing industry interest in "eco-friendly chemical synthesis" and "green pharmaceutical intermediates."

Quality control protocols for 1-Azepan-1-ylacetone hydrochloride typically include chromatographic purity assessment, water content determination, and residual solvent analysis. These measures ensure batch-to-batch consistency for research applications. Analytical certificates accompanying commercial samples generally provide detailed characterization data to support research reproducibility.

For researchers considering 1-Azepan-1-ylacetone hydrochloride in their work, recent scientific literature suggests promising directions in fragment-based drug discovery and combinatorial chemistry. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for these approaches. Database searches reveal increasing citations of this chemical in patent applications related to central nervous system therapeutics.

Environmental and regulatory aspects of 1-Azepan-1-ylacetone hydrochloride continue to evolve as more data becomes available. Current information suggests the compound has low environmental persistence and minimal bioaccumulation potential. However, researchers should consult local regulations regarding disposal procedures, especially given the hydrochloride component.

The synthesis of 1-Azepan-1-ylacetone hydrochloride typically involves the reaction of azepane with chloroacetone followed by hydrochloride salt formation. Process optimization studies focus on yield improvement and byproduct minimization, topics frequently searched by synthetic chemists. Alternative routes using different protecting group strategies have also been reported in recent literature.

In conclusion, 1-Azepan-1-ylacetone hydrochloride (CAS 1158643-93-6) represents an important tool in modern chemical research with diverse applications across multiple disciplines. Its unique structural features and synthetic versatility ensure continued interest from both academic and industrial researchers. As understanding of azepane chemistry expands, this compound will likely find new applications in emerging areas of chemical and pharmaceutical development.